Cas no 329-95-3 (3-Thia-7-azabicyclo[3.3.1]nonane)

3-Thia-7-azabicyclo[3.3.1]nonane structure
329-95-3 structure
Product Name:3-Thia-7-azabicyclo[3.3.1]nonane
CAS No:329-95-3
MF:C7H13NS
MW:143.24982047081
CID:2822304
PubChem ID:15035835
Update Time:2025-09-24

3-Thia-7-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

    • DUYSRTMRDDRCQC-UHFFFAOYSA-N
    • SCHEMBL6369384
    • DTXSID00567305
    • 3-thia-7-azabicyclo[3.3.1]-nonane
    • EN300-658661
    • 329-95-3
    • 3-Thia-7-azabicyclo[3.3.1]nonane
    • AKOS006357130
    • Inchi: 1S/C7H13NS/c1-6-2-8-3-7(1)5-9-4-6/h6-8H,1-5H2
    • InChI Key: DUYSRTMRDDRCQC-UHFFFAOYSA-N
    • SMILES: S1CC2CNCC(C1)C2

Computed Properties

  • Exact Mass: 143.07687059Da
  • Monoisotopic Mass: 143.07687059Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.3Ų

3-Thia-7-azabicyclo[3.3.1]nonane Pricemore >>

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